Cas no 62498-93-5 ( )
structure
Product Name:
CAS No:62498-93-5
MF:C20H32
MW:272.468086242676
CID:956744
PubChem ID:5384142
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (1E,4E,8E,12E)-2,6,6,9,13-Pentamethyl-1,4,8,12-cyclopentadecatetraene
- flexibilene
- FLEXIBILENE (B711293K112)
- DB-214606
- 62498-93-5
- NSC-309919
- NSC309919
-
-
- Inchi： 1S/C20H32/c1-17-9-6-11-18(2)13-8-15-20(4,5)16-14-19(3)12-7-10-17/h8,10-11,14-15H,6-7,9,12-13,16H2,1-5H3
- InChI Key： SPMBDLTUBLYRCT-UHFFFAOYSA-N
- SMILES： CC1CCC=C(C)CC=CC(C)(C)CC=C(C)CCC=1
Computed Properties
- Exact Mass: 272.25056
- Monoisotopic Mass: 272.250401021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 7.762
Experimental Properties
- PSA: 0
Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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